![molecular formula C8H14N4O B1476289 1-(3-Azidoazetidin-1-yl)-3-methylbutan-1-one CAS No. 2098066-35-2](/img/structure/B1476289.png)
1-(3-Azidoazetidin-1-yl)-3-methylbutan-1-one
Overview
Description
1-(3-Azidoazetidin-1-yl)-3-methylbutan-1-one is a useful research compound. Its molecular formula is C8H14N4O and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis of Heterocyclic Compounds
Microwave-assisted synthesis has been employed to prepare nitrogen and sulfur-containing heterocyclic compounds, specifically azetidinones, demonstrating a rapid and efficient method for generating pharmacologically active compounds with potential antibacterial and antifungal properties (Mistry & Desai, 2006).
Synthesis of Key Intermediates for Antibiotic Development
Azetidinones have been synthesized as key intermediates in the preparation of pharmaceutical compounds, such as premafloxacin, an antibiotic aimed at treating veterinary pathogens. This research outlines a practical, efficient, and stereoselective process for synthesizing these intermediates, demonstrating the importance of azetidinones in drug development processes (Fleck et al., 2003).
Synthesis and Pharmacological Evaluation of Antileishmanial Agents
A series of azetidin-2-ones have been synthesized and screened for their antileishmanial activity against Leishmania major. The transformation of methyleneamines to azetidin-2-ones resulted in a significant improvement in anti-parasitic activity, indicating the potential of these compounds as antileishmanial agents (Singh et al., 2012).
Development of Selective Estrogen Receptor Degraders
Research into the optimization of tricyclic indazoles as selective estrogen receptor degraders (SERDs) and antagonists for treating ER+ breast cancer has led to the identification of compounds with potent SERD activity. These compounds, such as AZD9833, have shown promising pharmacological profiles and have entered clinical trials, highlighting the role of azetidinone derivatives in cancer therapy (Scott et al., 2020).
Continuous Manufacturing of Drug Intermediates
A safe and efficient continuous process for manufacturing azetidine derivatives has been developed, showcasing the application of azetidinones as key building blocks in drug development. This method emphasizes the importance of azetidinone derivatives in creating efficient, scalable manufacturing processes for pharmaceuticals (Karlsson et al., 2017).
Properties
IUPAC Name |
1-(3-azidoazetidin-1-yl)-3-methylbutan-1-one | |
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InChI |
InChI=1S/C8H14N4O/c1-6(2)3-8(13)12-4-7(5-12)10-11-9/h6-7H,3-5H2,1-2H3 | |
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InChI Key |
RNFUYQHCUBZGSC-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)CC(=O)N1CC(C1)N=[N+]=[N-] | |
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Molecular Formula |
C8H14N4O | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Weight |
182.22 g/mol | |
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Retrosynthesis Analysis
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